Cas no 2034506-27-7 (N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]naphthalene-1-sulfonamide)

• Product Name: N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]naphthalene-1-sulfonamide
• CAS No: 2034506-27-7
• MF: C₁₉H₁₆N₄O₃S
• MW: 380.420342445374
• CID: 5552867
• PubChem ID: 91818587
• Update Time: 2025-10-11

N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]naphthalene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• F6524-1040
• N-(2-(4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)ethyl)naphthalene-1-sulfonamide
• AKOS025327859
• N-[2-(4-oxo-1,2,3-benzotriazin-3-yl)ethyl]naphthalene-1-sulfonamide
• 2034506-27-7
• N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]naphthalene-1-sulfonamide

• Inchi： 1S/C19H16N4O3S/c24-19-16-9-3-4-10-17(16)21-22-23(19)13-12-20-27(25,26)18-11-5-7-14-6-1-2-8-15(14)18/h1-11,20H,12-13H2
• InChI Key： CCIKBPXDPCVPNC-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC2C=CC=CC1=2)(NCCN1C(C2C=CC=CC=2N=N1)=O)(=O)=O

Computed Properties

• Exact Mass: 380.09431156g/mol
• Monoisotopic Mass: 380.09431156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 675
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 99.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives 1-naphthalene sulfonic acids and derivatives

Additional information on N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]naphthalene-1-sulfonamide

Research Brief on N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]naphthalene-1-sulfonamide (CAS: 2034506-27-7)

N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]naphthalene-1-sulfonamide (CAS: 2034506-27-7) is a novel small-molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique benzotriazinone and naphthalene sulfonamide moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions (PPIs) and enzyme inhibition. Recent studies have explored its mechanism of action, pharmacokinetic properties, and therapeutic efficacy, positioning it as a candidate for further drug development.

The structural features of N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]naphthalene-1-sulfonamide contribute to its biological activity. The benzotriazinone core is known for its ability to interact with key amino acid residues in target proteins, while the naphthalene sulfonamide group enhances binding affinity and selectivity. Recent research has focused on elucidating the compound's interactions with specific biological targets, such as kinases and proteases, which are implicated in various disease pathways. Computational modeling and X-ray crystallography studies have provided insights into the binding modes and conformational dynamics of this compound.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating disease-relevant pathways. For instance, it has shown inhibitory activity against certain kinases involved in cancer progression, with IC50 values in the nanomolar range. Additionally, its pharmacokinetic profile, including bioavailability and metabolic stability, has been evaluated in preclinical models, revealing favorable properties for further optimization. These findings underscore the potential of N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]naphthalene-1-sulfonamide as a lead compound for the development of targeted therapies.

Despite its promising attributes, challenges remain in the development of this compound. Issues such as off-target effects, solubility, and synthetic scalability need to be addressed to advance it toward clinical trials. Recent efforts have focused on structural modifications to improve its drug-like properties while retaining its biological activity. Collaborative research between academic institutions and pharmaceutical companies is expected to accelerate the translation of these findings into therapeutic applications.

In conclusion, N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]naphthalene-1-sulfonamide (CAS: 2034506-27-7) represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and biological activity make it a valuable tool for understanding disease mechanisms and developing novel therapeutics. Continued research and optimization efforts will be critical to unlocking its full potential in the clinic.